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Compound of Interest

Compound Name: AMPK activator 9

Cat. No.: B12396813 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
AMP-activated protein kinase (AMPK) is a crucial cellular energy sensor that plays a central

role in regulating metabolic pathways.[1][2] As a heterotrimeric complex, it is composed of a

catalytic α subunit and regulatory β and γ subunits.[1][3] AMPK is activated under conditions of

low cellular energy, such as nutrient deprivation or hypoxia, which lead to an increased

AMP:ATP ratio.[1] Upon activation, AMPK works to restore energy homeostasis by stimulating

catabolic processes that generate ATP, like glucose uptake and fatty acid oxidation, while

inhibiting anabolic, energy-consuming pathways, such as protein and fatty acid synthesis.

Given its central role in metabolic regulation, AMPK has emerged as a significant therapeutic

target for metabolic diseases, including type 2 diabetes and obesity.

AMPK Activator 9 (also known as ZM-6) is a potent, direct activator of the AMPK α2β1γ1

isoform. These application notes provide a summary of its characteristics, a list of potential

suppliers, and detailed protocols for its use in key in vitro and cell-based assays.

Supplier and Purchasing Information
AMPK Activator 9 is available from various chemical suppliers catering to the research

community. When purchasing, it is crucial to obtain a certificate of analysis (CoA) to verify the

compound's identity and purity.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b12396813?utm_src=pdf-interest
https://pmc.ncbi.nlm.nih.gov/articles/PMC4855276/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5553560/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4855276/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3629687/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4855276/
https://www.benchchem.com/product/b12396813?utm_src=pdf-body
https://www.benchchem.com/product/b12396813?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12396813?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Supplier Product Name
Catalog
Number

Purity Notes

MedchemExpres

s
AMPK activator 9 HY-148210 >99%

Also known as

ZM-6.

Immunomart AMPK activator 9 Not specified

APExBIO AMPK activator Not specified

Note: Availability and catalog numbers are subject to change. Please consult the supplier's

website for the most current information.

Quantitative Data
The following table summarizes the key quantitative data for AMPK Activator 9. These values

are essential for designing and interpreting experiments.

Parameter Value Isoform Reference

EC50 1.1 µM α2β1γ1

Signaling Pathway
AMPK is a central regulator of cellular metabolism. Its activation, either indirectly through an

increase in the AMP/ATP ratio or directly by small molecule activators like AMPK Activator 9,

triggers a cascade of downstream events. Activated AMPK phosphorylates a multitude of

downstream targets to control metabolic processes. Key among these are the inhibition of

acetyl-CoA carboxylase (ACC), which reduces fatty acid synthesis, and the promotion of

glucose transporter 4 (GLUT4) translocation to the plasma membrane, enhancing glucose

uptake.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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